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Compound of Interest

Compound Name: 7-Bromo-2-phenylquinoline

Cat. No.: B175736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

physicochemical properties, and potential research applications of 7-Bromo-2-
phenylquinoline. While this specific quinoline derivative is available for research purposes,

detailed experimental data in the public domain is limited. This guide consolidates available

information and draws comparisons with structurally related compounds to inform its potential

utility in drug discovery and materials science.

Commercial Availability
7-Bromo-2-phenylquinoline is available from commercial chemical suppliers as a research

chemical. It is typically offered in quantities ranging from milligrams to grams with a purity of

95% or higher. Researchers should note that this compound is intended for laboratory research

use only and not for medical or consumer applications.

Physicochemical Properties
A summary of the key physicochemical properties of 7-Bromo-2-phenylquinoline is presented

in Table 1. These properties are essential for designing experimental conditions, including

solvent selection and reaction setup.
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Property Value

Molecular Formula C₁₅H₁₀BrN

Molecular Weight 284.15 g/mol

CAS Number 1203578-65-7

Appearance Likely a crystalline solid

Boiling Point 412.4 ± 30.0 °C at 760 mmHg

Density 1.433 ± 0.06 g/cm³

Storage Room temperature, dry and sealed

Synthesis of 7-Bromo-2-phenylquinoline
While specific, detailed, and validated experimental protocols for the synthesis of 7-Bromo-2-
phenylquinoline are not readily available in the public literature, its structure suggests that it

can be synthesized through established methods for quinoline ring formation. The choice of a

specific synthetic route would depend on the availability of starting materials and the desired

scale of the reaction. General synthetic strategies for 2-substituted quinolines, such as the

Doebner-von Miller, Combes, or Friedländer syntheses, could potentially be adapted for its

preparation.[1][2][3]

A plausible synthetic approach is the Doebner-von Miller reaction, which involves the reaction

of an aniline with an α,β-unsaturated carbonyl compound.[1][4] For the synthesis of 7-Bromo-
2-phenylquinoline, this would likely involve the reaction of 3-bromoaniline with

cinnamaldehyde in the presence of an acid catalyst.

Another potential route is the Friedländer synthesis, which is a condensation reaction between

a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene group.[5][6][7] A

variation of this method, which has been used to synthesize other substituted quinolines, could

be adapted for this target molecule.[8]

The logical workflow for a potential synthesis is outlined below.
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Potential Synthetic Workflow

Starting Materials
(e.g., 3-bromoaniline and cinnamaldehyde)

Quinoline Synthesis Reaction
(e.g., Doebner-von Miller)

Reaction Work-up
(Extraction, Washing)

Purification
(e.g., Column Chromatography, Recrystallization)

Characterization
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: A generalized workflow for the potential synthesis of 7-Bromo-2-phenylquinoline.

Potential Research Applications
Although specific studies detailing the biological activity or material science applications of 7-
Bromo-2-phenylquinoline are scarce, the broader class of quinoline derivatives is of

significant interest in several research areas. The presence of the bromine atom and the phenyl

group on the quinoline scaffold suggests potential for this compound in medicinal chemistry

and materials science.[9][10][11]
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Medicinal Chemistry
Quinoline derivatives are known to exhibit a wide range of biological activities, including

anticancer, antimicrobial, and anti-inflammatory properties.[9][10] The 2-phenylquinoline

scaffold is a common feature in many therapeutic agents.[9] The bromine atom at the 7-

position can modulate the compound's lipophilicity and its ability to interact with biological

targets.[9]

Based on the activities of structurally related compounds, 7-Bromo-2-phenylquinoline could

be a valuable building block for the synthesis of novel bioactive molecules. The bromine atom

provides a reactive handle for further functionalization through cross-coupling reactions, such

as the Suzuki-Miyaura coupling, allowing for the creation of a library of derivatives for biological

screening.[12]

A hypothetical workflow for the exploration of 7-Bromo-2-phenylquinoline in drug discovery is

presented below.
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Drug Discovery Workflow

7-Bromo-2-phenylquinoline

Chemical Derivatization
(e.g., Suzuki Coupling)

Biological Screening
(e.g., Cytotoxicity Assays)

Structure-Activity
Relationship (SAR) Studies

Lead Optimization

Click to download full resolution via product page

Caption: A potential workflow for utilizing 7-Bromo-2-phenylquinoline in a drug discovery

program.

Materials Science
The 2-phenylquinoline core is known to be fluorescent, which suggests potential applications in

materials science, particularly in the development of organic light-emitting diodes (OLEDs).[11]

The bromine atom offers a site for modification to tune the photophysical properties of the

molecule or to incorporate it into larger polymeric structures.[11] This could lead to the

development of novel fluorescent polymers or materials with interesting electronic properties.

[11]
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Conclusion
7-Bromo-2-phenylquinoline is a commercially available research chemical with potential

applications in medicinal chemistry and materials science. While detailed experimental data for

this specific compound is limited, its structural features suggest it could serve as a valuable

building block for the synthesis of novel compounds with interesting biological and

photophysical properties. Further research is needed to fully elucidate its synthetic pathways

and to explore its potential in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

2. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]

3. iipseries.org [iipseries.org]

4. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]

5. Friedländer synthesis - Wikipedia [en.wikipedia.org]

6. alfa-chemistry.com [alfa-chemistry.com]

7. Friedlaender Synthesis [organic-chemistry.org]

8. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations [organic-chemistry.org]

9. benchchem.com [benchchem.com]

10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [7-Bromo-2-phenylquinoline: A Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175736#commercial-availability-of-7-bromo-2-
phenylquinoline-for-research]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b175736?utm_src=pdf-body
https://www.benchchem.com/product/b175736?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273574/
https://en.wikipedia.org/wiki/Combes_quinoline_synthesis
https://iipseries.org/assets/docupload/rsl2024BF870A8E402C39B.pdf
https://en.wikipedia.org/wiki/Doebner%E2%80%93Miller_reaction
https://en.wikipedia.org/wiki/Friedl%C3%A4nder_synthesis
https://www.alfa-chemistry.com/resources/friedlander-quinoline-synthesis.html
https://www.organic-chemistry.org/namedreactions/friedlaender-synthesis.shtm
https://www.organic-chemistry.org/abstracts/lit2/912.shtm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_7_Bromo_4_hydroxy_2_phenylquinoline_and_Other_Bioactive_Quinolines.pdf
https://www.benchchem.com/pdf/biological_evaluation_of_synthesized_7_Bromo_4_hydroxy_2_phenylquinoline_compounds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_Phenylquinoline_7_carbaldehyde_in_Materials_Science.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_7_Bromo_4_hydroxy_2_phenylquinoline_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b175736#commercial-availability-of-7-bromo-2-phenylquinoline-for-research
https://www.benchchem.com/product/b175736#commercial-availability-of-7-bromo-2-phenylquinoline-for-research
https://www.benchchem.com/product/b175736#commercial-availability-of-7-bromo-2-phenylquinoline-for-research
https://www.benchchem.com/product/b175736#commercial-availability-of-7-bromo-2-phenylquinoline-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

